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Compound of Interest

Compound Name: Asante NaTRIUM Green-2 AM

Cat. No.: B10827320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Asante NaTRIUM Green-2 (ANG-2) is a high-performance, fluorescent indicator designed for

the quantitative measurement of intracellular sodium ion concentrations ([Na⁺]i). Its

acetoxymethyl (AM) ester form, Asante NaTRIUM Green-2 AM, allows for passive diffusion

across the cell membrane, making it a powerful tool for non-invasive cell loading. This guide

provides an in-depth overview of its properties, detailed protocols for its application, and

examples of its use in cellular research.

Core Properties and Specifications
Asante NaTRIUM Green-2 is recognized for its significant brightness and spectral properties

that are compatible with common filter sets, making it an excellent alternative to earlier sodium

indicators like SBFI.[1][2] It is excitable by visible light, which minimizes cellular damage and

autofluorescence associated with UV-excitable dyes.[3]

Physical and Chemical Properties:

Synonyms: ANG-2 AM, ING-2 AM, ION Natrium Green-2 AM[4][5]

Molecular Formula: C₅₃H₆₀Cl₂N₂O₁₈[4][6]

Molecular Weight: Approximately 1084.0 g/mol [4][5]

Solubility: Soluble in dimethyl sulfoxide (DMSO)[1]
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Storage: Store at -20°C, protected from light and moisture[7]

Quantitative Data
The performance characteristics of Asante NaTRIUM Green-2 are summarized below. These

values are crucial for designing and interpreting experiments accurately.

Property Value Notes

Excitation Maximum (λex)
~517 nm (in vitro) / ~525-532

nm (intracellular)

Compatible with FITC, GFP,

and YFP filter sets[1][4]

Emission Maximum (λem)
~540 nm (in vitro) / ~545-548

nm (intracellular)

Dissociation Constant (Kd)

~20 mM (in the absence of K⁺)

~34 mM (in the presence of

K⁺) ~39 mM (in astrocytes)

The affinity for Na⁺ is

influenced by intracellular K⁺

levels[1][4]

Fluorescence Quantum Yield

(ΦF)

0.014 (Na⁺-free) 0.20 (Na⁺-

bound)

Demonstrates a significant

fluorescence enhancement

upon Na⁺ binding[3]

Purity ≥90% [1][4]

Fluorescence Enhancement
~20-fold increase from zero to

saturating [Na⁺]

Mechanism of Action and Cellular Loading
The utility of Asante NaTRIUM Green-2 AM lies in its ability to be loaded into live cells. The

AM ester groups render the molecule lipophilic, allowing it to permeate the cell membrane.

Once inside the cytosol, ubiquitous intracellular esterases cleave the AM groups. This

hydrolysis traps the now membrane-impermeant, Na⁺-sensitive form of the dye (ANG-2) within

the cell.[2] The fluorescence intensity of ANG-2 increases significantly upon binding to

intracellular sodium ions.
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Solution Preparation

Start: Prepare Reagents

1. 1mM ANG-2 AM
Stock in DMSO

Prepare Loading Solution
(e.g., 5 µM ANG-2 AM)

Remove Culture Medium
from Adherent Cells

Add Loading Solution
to Cells

Incubate Cells
(e.g., 60 min at RT or 37°C)

Wash Cells 2-3x with
Dye-Free Buffer (e.g., HBSS)

Ready for Imaging
and Measurement

2. Mix with 20% Pluronic F-127
(1:1 v/v)

3. Disperse in Serum-Free Medium
to final concentration

 

Start with ANG-2
Loaded Cells

Add Ionophores
(e.g., Gramicidin, Amphotericin B)

Perfuse with 'Zero Na⁺'
Calibration Buffer

Record F_min

Perfuse with 'Saturating Na⁺'
Calibration Buffer

Record F_max

Generate Calibration Curve
(Fluorescence vs. [Na⁺])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Asante NaTRIUM Green-2 AM: A Technical Guide for
Measuring Intracellular Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827320#asante-natrium-green-2-am-for-
measuring-intracellular-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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